(2,5-Dimethylfuran-3-yl)(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)methanone

• IUPAC Name: (2,5-dimethylfuran-3-yl)-[4-(6-methylpyridin-2-yl)oxypiperidin-1-yl]methanone
• InChI: InChI=1S/C18H22N2O3/c1-12-5-4-6-17(19-12)23-15-7-9-20(10-8-15)18(21)16-11-13(2)22-14(16)3/h4-6,11,15H,7-10H2,1-3H3
• InChI Key: SEYHCMUTUQBGHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OC2CCN(CC2)C(=O)C3=C(OC(=C3)C)C
• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol

Description

(2,5-Dimethylfuran-3-yl)(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DMF-POPOP and is primarily used as a fluorescent dye in biological and chemical experiments.

Mechanism of Action

The mechanism of action of (2,5-Dimethylfuran-3-yl)(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)methanone involves the absorption of light energy by the molecule, followed by the emission of light at a longer wavelength. This process is known as fluorescence and is used to visualize and detect molecules in biological and chemical systems.
Biochemical and Physiological Effects:
There are no known biochemical or physiological effects of (2,5-Dimethylfuran-3-yl)(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)methanone as it is primarily used as a fluorescent dye and not as a drug.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2,5-Dimethylfuran-3-yl)(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)methanone as a fluorescent dye is its high quantum yield, which means that it emits a high amount of light per absorbed photon. This makes it a highly sensitive detector for molecules in biological and chemical systems. However, one limitation of DMF-POPOP is its relatively short fluorescence lifetime, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of (2,5-Dimethylfuran-3-yl)(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)methanone in scientific research. One potential application is in the development of new fluorescent probes for imaging and detecting specific molecules in biological systems. DMF-POPOP can also be used in the development of new sensors for detecting environmental pollutants and toxins. Additionally, there is potential for the use of DMF-POPOP in the development of new materials for optoelectronic devices.

Synthesis Methods

The synthesis of (2,5-Dimethylfuran-3-yl)(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)methanone involves the reaction of 2,5-dimethylfuran-3-carboxylic acid with 4-(6-methylpyridin-2-yloxy)piperidine and subsequent conversion of the resulting carboxylic acid to the corresponding acid chloride. The acid chloride is then reacted with an amine to produce the final product.

Scientific Research Applications

(2,5-Dimethylfuran-3-yl)(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)methanone has a wide range of applications in scientific research. It is primarily used as a fluorescent dye in biological and chemical experiments, such as fluorescence microscopy and flow cytometry. DMF-POPOP is also used as a detector in liquid chromatography and capillary electrophoresis.